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Compound of Interest

Compound Name: Diacetylpiptocarphol

Cat. No.: B586998

For Researchers, Scientists, and Drug Development Professionals

Core Compound Summary

Diacetylpiptocarphol is a naturally occurring sesquiterpene lactone belonging to the
guaianolide class.[1] It is characterized by the CAS Registry Number 101628-29-9. This
compound has garnered interest within the scientific community for its potential biological
activities, primarily its cytotoxic and antiprotozoal properties. Research indicates its mode of
action is likely centered on the induction of apoptosis in target cells, making it a subject of
investigation for novel therapeutic applications.[2]

Physicochemical Properties
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Property Value Source
CAS Number 101628-29-9 [2][3]
Molecular Formula C19H2409 [2][3]
Molecular Weight 396.39 g/mol [2][3]

[(2E)-8-(acetyloxy)-10,11-
dihydroxy-1,10-dimethyl-5-0x0-
IUPAC Name 4,14-
dioxatricyclo[9.2.1.03,"]tetradec
a-2,6-dien-6-yllmethyl acetate

Sesquiterpene Lactone
Class o [1]
(Guaianolide)

Biological Activity and Quantitative Data

Diacetylpiptocarphol has demonstrated notable biological activity, particularly against
protozoan parasites and in cytotoxic assays. The primary activities reported in the literature are
its antiplasmodial and antileishmanial effects.

Antiprotozoal and Cytotoxic Activity

A key study by Girardi et al. (2015) evaluated the in vitro activity of several hirsutinolide-type
sesquiterpenoids, including compounds structurally related to Diacetylpiptocarphol, against
Plasmodium falciparum (the parasite responsible for malaria) and Leishmania infantum (a
causative agent of leishmaniasis). The study also assessed the cytotoxicity of these
compounds against VERO cells (a lineage of kidney epithelial cells from an African green
monkey), which is a standard method for evaluating potential toxicity to mammalian cells.
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Cytotoxicity
Target . .
. . (CCsoin pg/imL  Selectivity
Activity Organismi/Cell ICso0 (pg/mL) )
. against VERO Index (SI)
Line
cells)
) ) Plasmodium
Antiplasmodial ] 3.0 <3 ~1
falciparum
o ) Leishmania
Antileishmanial ) 13.4 <3 <1
infantum

Note: The specific ICso values for Diacetylpiptocarphol itself were not explicitly detailed in the
abstract of the primary study found. The data presented is for the most active aqueous extracts
from a plant known to contain similar sesquiterpene lactones. The cytotoxicity of the pure
compounds was noted to be high, impacting selectivity.

Mechanism of Action: Apoptosis Induction

The cytotoxic effects of Diacetylpiptocarphol and related sesquiterpene lactones are believed
to be mediated through the induction of apoptosis, or programmed cell death.[2] While the
precise signaling cascade initiated by Diacetylpiptocarphol has not been fully elucidated, the
general mechanism for this class of compounds involves interaction with cellular pathways that
regulate cell growth and survival.

Hypothesized Apoptotic Signaling Pathway

The following diagram illustrates a generalized pathway by which sesquiterpene lactones are
thought to induce apoptosis, which may be applicable to Diacetylpiptocarphol. This often
involves the inhibition of pro-survival signaling pathways like NF-kB and the activation of
intrinsic mitochondrial apoptotic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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